Cas no 2168667-70-5 (5-(piperidin-4-yl)-1,3,2lambda6-dioxathiane-2,2-dione)

• Product Name: 5-(piperidin-4-yl)-1,3,2lambda6-dioxathiane-2,2-dione
• CAS No: 2168667-70-5
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 6524223
• PubChem ID: 165527735
• Update Time: 2025-06-09

5-(piperidin-4-yl)-1,3,2lambda6-dioxathiane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 5-(piperidin-4-yl)-1,3,2lambda6-dioxathiane-2,2-dione
• EN300-1459391
• 2168667-70-5

• Inchi： 1S/C8H15NO4S/c10-14(11)12-5-8(6-13-14)7-1-3-9-4-2-7/h7-9H,1-6H2
• InChI Key： VHUJJIGPESGLOS-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)OCC(CO1)C1CCNCC1

Computed Properties

• Exact Mass: 221.07217913g/mol
• Monoisotopic Mass: 221.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 73Ų

Additional information on 5-(piperidin-4-yl)-1,3,2lambda6-dioxathiane-2,2-dione

Introduction to 5-(Piperidin-4-yl)-1,3,2λ⁶-dioxathiane-2,2-dione (CAS No. 2168667-70-5)

5-(Piperidin-4-yl)-1,3,2λ⁶-dioxathiane-2,2-dione, with the CAS number 2168667-70-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of dioxathianes, which are sulfur-containing heterocyclic compounds with a wide range of biological activities. The presence of the piperidine moiety in its structure adds to its complexity and contributes to its pharmacological properties.

The chemical structure of 5-(Piperidin-4-yl)-1,3,2λ⁶-dioxathiane-2,2-dione is characterized by a six-membered ring containing two oxygen atoms and one sulfur atom, forming a dioxathiane core. The piperidine ring is attached at the 5-position of this core, which is crucial for its biological activity. The λ⁶ notation indicates the oxidation state of sulfur in the dioxathiane ring.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications in various diseases. 5-(Piperidin-4-yl)-1,3,2λ⁶-dioxathiane-2,2-dione has been studied for its potential as an anti-inflammatory agent and for its ability to modulate specific signaling pathways involved in inflammation and pain. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory disorders.

Beyond its anti-inflammatory properties, 5-(Piperidin-4-yl)-1,3,2λ⁶-dioxathiane-2,2-dione has also been investigated for its potential neuroprotective effects. Studies have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS) levels.

The synthesis of 5-(Piperidin-4-yl)-1,3,2λ⁶-dioxathiane-2,2-dione typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a suitable piperidine derivative with a dithiocarbonate precursor followed by cyclization and oxidation steps. The choice of starting materials and reaction conditions can significantly influence the efficiency and selectivity of the synthesis.

In preclinical studies, 5-(Piperidin-4-yl)-1,3,2λ⁶-dioxathiane-2,2-dione has shown promising results in both in vitro and in vivo models. For instance, it has been found to effectively reduce inflammation in animal models of arthritis and to improve cognitive function in models of Alzheimer's disease. These findings have led to increased interest in further developing this compound for clinical applications.

The safety profile of 5-(Piperidin-4-yl)-1,3,2λ⁶-dioxathiane-2,2-dione is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 5-(Piperidin-4-yl)-1,3,2λ⁶-dioxathiane-2,2-dione (CAS No. 2168667-70-5) represents a promising compound with potential therapeutic applications in various diseases. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for inflammatory disorders and neurodegenerative diseases.